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Compound of Interest

2,4-Difluoro-3-
Compound Name:
hydroxybenzaldehyde

Cat. No. B070875

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for 2,4-
Difluoro-3-hydroxybenzaldehyde could be located. The following information is a
consolidation of data from various isomers of fluoro- and difluoro-hydroxybenzaldehyde and
should be used as a guide for preliminary safety assessment only. The toxicological properties
of 2,4-Difluoro-3-hydroxybenzaldehyde may differ from the isomers presented. It is
imperative to handle this compound with caution and to conduct a thorough risk assessment
before use.

This technical guide provides an overview of the health and safety information for halogenated
hydroxybenzaldehydes, with a focus on providing researchers, scientists, and drug
development professionals with a framework for safe handling and use. Due to the absence of
specific data for 2,4-Difluoro-3-hydroxybenzaldehyde, this guide synthesizes information
from structurally similar compounds.

Hazard Identification and Classification

Based on the available data for various isomers, dihalogenated hydroxybenzaldehydes are
generally classified as irritants and may pose acute toxicity risks. The Globally Harmonized
System (GHS) classifications for several related compounds are summarized below.
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Table 1: GHS Hazard Classification of Selected
Dihalogenated Hydroxybenzaldehydes

Compound GHS Pictograms Signal Word

Hazard Statements

3,5-Difluoro-4-
hydroxybenzaldehyde

wialt text

Warning

H315: Causes skin
irritation[1] H319:
Causes serious eye
irritation[1] H335: May
cause respiratory

irritation[1]

2,6-Difluoro-4- T,
lwaalt text
hydroxybenzaldehyde

Warning

H315: Causes skin
irritation[2] H319:
Causes serious eye
irritation[2] H335: May
cause respiratory

irritation[2]

4-Fluoro-3-
hydroxybenzaldehyde

u:alt text

Warning

H302: Harmful if
swallowed[3] H315:
Causes skin
irritation[3] H319:
Causes serious eye
irritation[3] H335: May
cause respiratory

irritation[3]

3-Fluoro-4-
hydroxybenzaldehyde

Lr:alt text

Warning

H315: Causes skin
irritation[4] H319:
Causes serious eye
irritation[4] H335: May
cause respiratory

irritation[4]

Physical and Chemical Properties

The physical and chemical properties of these compounds are important for understanding
their behavior and potential for exposure.
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Table 2: Physical and Chemical Properties of Selected

Dihalogenated Hydroxybenzaldehydes

3,5-Difluoro-4- 2,6-Difluoro-4- 3-Fluoro-4-
Property hydroxybenzaldehy hydroxybenzaldehy hydroxybenzaldehy
de de de
Molecular Formula C7HaF202[1] C7HaF202[2] C7HsFO2[5]
Molecular Weight 158.10 g/mol [1] 158.10 g/mol 140.11 g/mol [5]

Light yellow to yellow

Appearance Solid White Solid[2] to orange powder to
crystal[5]

Melting Point Not available 179 - 182 °C[2] 123 - 127 °C[5]

Boiling Point Not available Not available Not available

Solubility Not available Not available Not available

Experimental Protocols for Safety Assessment

While specific experimental data for 2,4-Difluoro-3-hydroxybenzaldehyde is unavailable, the
following are standard protocols used to assess the hazards of new chemical entities.

Acute Oral Toxicity (OECD TG 423)

The acute toxic potential of a substance when administered orally is a key parameter. In the
Acute Toxic Class Method (OECD TG 423), the substance is administered to a group of
animals at one of the defined dose levels. The absence or presence of compound-related
mortality in the animals dosed at one step will determine the next step. This method allows for
the classification of a substance into a toxicity category with the use of a minimal number of
animals.

Skin Irritation/Corrosion (OECD TG 404)

This test evaluates the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) skin damage. A small amount of the test substance is applied to a shaved area of the
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skin of a test animal (typically a rabbit). The site is observed for erythema (redness) and edema
(swelling) at specified intervals.

Eye Irritation/Corrosion (OECD TG 405)

This protocol assesses the potential of a substance to cause damage to the eye. The test
material is applied to the eye of a test animal, and the eyes are examined for any signs of
irritation or damage to the cornea, iris, and conjunctiva at specific time points.

Handling and Safety Precautions

Given the irritant nature of related compounds, stringent safety measures should be
implemented when handling 2,4-Difluoro-3-hydroxybenzaldehyde.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield.[6][7]
e Hand Protection: Wear compatible chemical-resistant gloves.[6]

o Skin and Body Protection: Wear a lab coat, and in cases of potential for significant exposure,
consider additional protective clothing.[6]

o Respiratory Protection: Use in a well-ventilated area. If dusts are generated, a NIOSH-
approved respirator with a particulate filter is recommended.[6]

Engineering Controls

Work with this compound should be conducted in a chemical fume hood to minimize inhalation
exposure.[7] Eyewash stations and safety showers should be readily accessible.[2]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[2][6]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[2][6]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][6]

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.[6][7]

Workflow and Logical Relationships

The following diagrams illustrate a general workflow for handling a potentially hazardous
chemical and a logical relationship for assessing its safety.
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Figure 1. General Laboratory Workflow for Handling Potentially Hazardous Chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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